Cas no 1805259-64-6 (4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine)

• Product Name: 4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine
• CAS No: 1805259-64-6
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 4811093
• Update Time: 2025-06-15

4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C7H7BrF2N2/c1-3-2-4(11)5(7(9)10)6(8)12-3/h2,7H,1H3,(H2,11,12)
• InChI Key： ZPEBCSAAKLTERL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=CC(C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine

4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine (CAS No. 1805259-64-6): An Overview of a Promising Compound in Medicinal Chemistry

4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine (CAS No. 1805259-64-6) is a versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements surrounding this compound.

The molecular structure of 4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine is noteworthy for its combination of functional groups, including an amino group, a bromo substituent, a difluoromethyl moiety, and a methyl group. These functionalities contribute to its diverse chemical reactivity and biological activity. The presence of the difluoromethyl group is particularly significant as it can enhance the metabolic stability and pharmacokinetic properties of the compound.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The introduction of fluorine atoms can significantly alter the physicochemical properties of a molecule, often leading to improved bioavailability and reduced toxicity. In the case of 4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine, the difluoromethyl group plays a crucial role in modulating its biological activity and pharmacological profile.

The synthesis of 4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine has been reported using various methodologies. One common approach involves the reaction of 2-bromo-3-chloro-6-methylpyridine with difluoromethyllithium followed by amination to introduce the amino group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic chemistry have also led to more efficient and environmentally friendly methods for the preparation of this compound.

In terms of biological activity, 4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Additionally, studies have explored its anti-inflammatory properties and potential applications in treating neurological disorders.

The pharmacokinetic properties of 4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine have also been investigated to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

To further understand the potential therapeutic applications of 4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological profile and identify any potential adverse effects. The results from these trials will be crucial in determining whether this compound can progress to later stages of drug development.

In conclusion, 4-Amino-2-bromo-3-(difluoromethyl)-6-methylpyridine (CAS No. 1805259-64-6) is a promising compound with a unique combination of functional groups that contribute to its diverse chemical reactivity and biological activity. Its potential applications in medicinal chemistry are supported by recent research advancements and ongoing clinical evaluations. As research continues, this compound may prove to be a valuable asset in the development of novel therapeutic agents for various diseases.